Cas no 1354016-09-3 ((S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide)

• Product Name: (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide
• CAS No: 1354016-09-3
• MF: C₂₀H₃₃N₃O
• MW: 331.495525121689
• CID: 2155462
• Update Time: 2025-10-31

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-piperidin-4-yl)-n-isopropyl-3-methyl-butyramide
• (S)-2-Amino-N-(1-benzylpiperidin-4-yl)-N-isopropyl-3-methylbutanamide
• AM96553
• (S)-2-Amino-N-(1-benzylpiperidin-4-yl)-N-isopropyl-3-methylbutyramide
• (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide

• Inchi： 1S/C20H33N3O/c1-15(2)19(21)20(24)23(16(3)4)18-10-12-22(13-11-18)14-17-8-6-5-7-9-17/h5-9,15-16,18-19H,10-14,21H2,1-4H3/t19-/m0/s1
• InChI Key： LOAOWXRDMYABPV-IBGZPJMESA-N
• SMILES： O=C([C@H](C(C)C)N)N(C(C)C)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 382
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide

(S)-2-Amino-N-(1-Benzyl-Piperidin-4-Yl)-N-Isopropyl-3-Methyl-Butyramide: A Comprehensive Overview

The compound with CAS No. 1354016-09-3, known as (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines an amino group, a piperidine ring, and a butyramide moiety. The stereochemistry at the S configuration adds another layer of complexity, making it a valuable subject for both synthetic and analytical studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced catalytic techniques and stereo-selective reactions. Researchers have employed methodologies such as asymmetric induction and transition metal-catalyzed couplings to achieve high yields and enantiomeric excess. These breakthroughs have not only enhanced the production efficiency but also opened new avenues for exploring its potential applications in drug discovery.

The structural features of (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide make it an intriguing candidate for bioactivity studies. The presence of a benzyl group introduces lipophilicity, which can enhance membrane permeability, while the piperidine ring contributes to hydrogen bonding capabilities, potentially influencing bioavailability. Recent in vitro studies have demonstrated its ability to modulate key cellular pathways, suggesting its potential role in treating various therapeutic areas such as neurodegenerative diseases and inflammatory conditions.

In terms of pharmacokinetics, this compound has shown promising results in preclinical models. Studies conducted using rodent models have revealed favorable absorption profiles and moderate clearance rates, indicating its potential suitability for oral administration. Furthermore, its metabolic stability has been evaluated through liver microsome assays, providing insights into its potential for systemic exposure without excessive toxicity.

The integration of computational chemistry tools has further enriched our understanding of this compound's properties. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing a rationale for its observed bioactivity. Additionally, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns, offering valuable insights for future optimization efforts.

From an environmental perspective, the compound's eco-toxicological profile has been assessed through standardized tests. Results indicate low acute toxicity to aquatic organisms, suggesting that it poses minimal risk to the environment under normal usage conditions. This aligns with current regulatory requirements for sustainable chemical development.

In conclusion, (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-isopropyl-3-methyl-butyramide represents a cutting-edge chemical entity with multifaceted applications in drug discovery and development. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a promising candidate for addressing unmet medical needs. Continued research into its pharmacological properties and therapeutic potential will undoubtedly contribute to the advancement of medicinal chemistry.